Cas no 20712-11-2 (6-Nitrobenzo[c]isothiazole)

6-Nitrobenzo[c]isothiazole is a heterocyclic aromatic compound featuring a nitro group at the 6-position of the benzo[c]isothiazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The nitro group enhances electrophilic properties, facilitating further functionalization through reduction or substitution reactions. Its rigid bicyclic framework contributes to stability while allowing precise steric and electronic modulation in target molecules. The compound is commonly utilized in the development of bioactive compounds, including potential therapeutic agents. Careful handling is advised due to its potential sensitivity under certain conditions. Suitable for research applications requiring high-purity heterocyclic building blocks.
6-Nitrobenzo[c]isothiazole structure
6-Nitrobenzo[c]isothiazole structure
Product Name:6-Nitrobenzo[c]isothiazole
CAS No:20712-11-2
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD28668106
CID:3902680
PubChem ID:12255799
Update Time:2025-05-21

6-Nitrobenzo[c]isothiazole Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisothiazole, 6-nitro-
    • 6-Nitrobenzo[c]isothiazole
    • 6-nitro-2,1-benzisothiazole
    • SY236690
    • MFCD28668106
    • 20712-11-2
    • AC2157
    • AKOS037630900
    • 6-nitro-2,1-benzothiazole
    • MDL: MFCD28668106
    • Inchi: 1S/C7H4N2O2S/c10-9(11)6-2-1-5-4-12-8-7(5)3-6/h1-4H
    • InChI Key: BOFCVHQQACRTKT-UHFFFAOYSA-N
    • SMILES: S1C=C2C=CC(=CC2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.99934855Da
  • Monoisotopic Mass: 179.99934855Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87
  • XLogP3: 2.2

6-Nitrobenzo[c]isothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB533392-100 mg
6-Nitrobenzo[c]isothiazole; .
20712-11-2
100mg
€330.00 2023-06-14
abcr
AB533392-250 mg
6-Nitrobenzo[c]isothiazole; .
20712-11-2
250mg
€462.60 2023-06-14
abcr
AB533392-1 g
6-Nitrobenzo[c]isothiazole; .
20712-11-2
1g
€1141.20 2023-06-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y16045-1g
6-Nitrobenzo[c]isothiazole
20712-11-2 95%
1g
¥7359.0 2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y16045-250mg
6-Nitrobenzo[c]isothiazole
20712-11-2 95%
250mg
¥2859.0 2024-07-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY236690-0.1g
6-Nitrobenzo[c]isothiazole
20712-11-2 ≥95%
0.1g
¥1200.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY236690-0.25g
6-Nitrobenzo[c]isothiazole
20712-11-2 ≥95%
0.25g
¥1900.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY236690-1g
6-Nitrobenzo[c]isothiazole
20712-11-2 ≥95%
1g
¥4900.00 2025-04-16
Chemenu
CM384802-250mg
6-Nitrobenzo[c]isothiazole
20712-11-2 95%+
250mg
$*** 2023-03-31
Chemenu
CM384802-1g
6-Nitrobenzo[c]isothiazole
20712-11-2 95%+
1g
$*** 2023-03-31

6-Nitrobenzo[c]isothiazole Related Literature

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.